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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12944832

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the disposal of
L-Isoleucine-13C6,15N, a non-hazardous, stable isotope-labeled amino acid.

Immediate Safety and Handling

According to its Safety Data Sheet (SDS), L-Isoleucine-13C6,15N is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals and OSHA's Hazard Communication Standard.[1][2]
This classification significantly simplifies its disposal. However, standard laboratory safety
protocols should always be followed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles.

o Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: Wear a lab coat.

First Aid Measures:

 After inhalation: Move the person to fresh air.[1]
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« In case of skin contact: Rinse the skin with water.[1]
o After eye contact: Rinse out with plenty of water.[1]

o After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of L-Isoleucine-
13C6,15N.

Property Value

Appearance White to off-white solid/powder[3][4]
Molecular Formula 13C6H13°NO2

Molecular Weight 138.12 g/mol [3][5]

Melting Point 168-170 °CJ5]

Solubility Soluble in water

Isotopic Purity 98 atom % 13C, 98 atom % 1°N[5]

Hazards Not a hazardous substance or mixture[1][2]

Disposal Protocol for L-Isoleucine-13C6,15N

Since L-Isoleucine-13C6,15N is labeled with stable isotopes (33C and *°N), it is not radioactive
and does not require specialized disposal procedures for radioactive waste.[2] The disposal of
stable isotope-labeled compounds is governed by the chemical's inherent hazardous
properties.[2][6] As L-Isoleucine-13C6,15N is non-hazardous, its disposal is straightforward
but requires adherence to local and institutional regulations.

Step-by-Step Disposal Procedure:

o Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental
Health & Safety (EHS) office or the relevant local regulations for the disposal of non-
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hazardous chemical waste. Some institutions may have specific protocols for isotopically
labeled compounds, even if they are not radioactive.

o Assess the Form of the Waste:

o Solid Waste: If the L-Isoleucine-13C6,15N is in its original solid form or mixed with other
non-hazardous solid materials, it can likely be disposed of as regular laboratory waste or
in the trash, provided it is securely contained.

o Liquid Waste: If the L-Isoleucine-13C6,15N has been dissolved in a solvent, the disposal
method is determined by the hazards of the solvent. If dissolved in a non-hazardous
solvent like water, it may be permissible to dispose of it down the drain with copious
amounts of water. However, this requires explicit approval from your institution's EHS.[3]

» Prepare for Disposal:

o Labeling: Ensure the waste container is clearly labeled with the full chemical name: "L-
Isoleucine-13C6,15N".

o Packaging: Use a sealed, leak-proof container appropriate for the form of the waste.
» Execute Disposal:

o For Solid Waste (with EHS approval): Place the sealed container in the designated non-
hazardous laboratory waste stream.

o For Aqueous Solutions (with EHS approval): Pour the solution down the sanitary sewer
drain, followed by a large volume of running water to ensure it is well-diluted.

o For Solutions with Hazardous Solvents: If dissolved in a hazardous solvent, the entire
solution must be treated as hazardous waste and disposed of according to your
institution's hazardous waste procedures.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Isoleucine-13C6,15N.
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L-Isoleucine-13C6,15N Disposal Decision Workflow

Start: L-Isoleucine-13C6,15N Waste

Consult Institutional EHS Guidelines for
Non-Hazardous Chemical Disposal

Is the waste in solid form?

Is the waste an aqueous solution?

Dispose in designated
non-hazardous solid waste stream

Waste is dissolved in a
hazardous solvent

Dispose down the sanitary sewer
with copious amounts of water

Dispose as Hazardous Chemical Waste
following institutional protocols

End of Disposal Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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